Cas no 1109277-66-8 (methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate)
methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate
- Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)acetate
- AS-54865
- DA-15520
- methyl[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]acetate
- AKOS027255599
- (4-(2-Methoxy-2-oxoethyl)cyclohex-1-en-1-yl)boronic acid pinacol ester
- W10596
- 1109277-66-8
- SCHEMBL1424942
- methyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]acetate
- MFCD18427631
- Methyl2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)acetate
- DLYXGJDLUDBFPW-UHFFFAOYSA-N
- A935441
-
- MDL: MFCD18427631
- Inchi: 1S/C15H25BO4/c1-14(2)15(3,4)20-16(19-14)12-8-6-11(7-9-12)10-13(17)18-5/h8,11H,6-7,9-10H2,1-5H3
- InChI Key: DLYXGJDLUDBFPW-UHFFFAOYSA-N
- SMILES: O1B(C2=CCC(CC(=O)OC)CC2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 280.1845894g/mol
- Monoisotopic Mass: 280.1845894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M221058-2.5mg |
Methyl 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate |
1109277-66-8 | 2.5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M221058-5mg |
Methyl 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate |
1109277-66-8 | 5mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M221058-25mg |
Methyl 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate |
1109277-66-8 | 25mg |
$ 340.00 | 2022-06-04 | ||
| abcr | AB461994-250 mg |
(4-(2-Methoxy-2-oxoethyl)cyclohex-1-en-1-yl)boronic acid pinacol ester, 95%; . |
1109277-66-8 | 95% | 250mg |
€582.60 | 2023-04-21 | |
| abcr | AB461994-1 g |
(4-(2-Methoxy-2-oxoethyl)cyclohex-1-en-1-yl)boronic acid pinacol ester, 95%; . |
1109277-66-8 | 95% | 1g |
€1,393.50 | 2023-04-21 | |
| Chemenu | CM204918-1g |
Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)acetate |
1109277-66-8 | 95% | 1g |
$944 | 2023-02-03 | |
| eNovation Chemicals LLC | Y1000973-5g |
methyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]acetate |
1109277-66-8 | 95% | 5g |
$2250 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1000973-5g |
methyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]acetate |
1109277-66-8 | 95% | 5g |
$2550 | 2025-02-19 | |
| abcr | AB461994-250mg |
(4-(2-Methoxy-2-oxoethyl)cyclohex-1-en-1-yl)boronic acid pinacol ester, 95%; . |
1109277-66-8 | 95% | 250mg |
€582.60 | 2025-04-22 | |
| abcr | AB461994-1g |
(4-(2-Methoxy-2-oxoethyl)cyclohex-1-en-1-yl)boronic acid pinacol ester, 95%; . |
1109277-66-8 | 95% | 1g |
€1393.50 | 2025-04-22 |
methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate
Introduction to Methyl 2-(4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)cyclohex-3-enyl)Acetate
Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate is a highly specialized organic compound with the CAS number 1109277-66-8. This compound is notable for its unique structure and potential applications in various fields of chemistry. The molecule features a cyclohexene ring substituted with a dioxaborolane moiety and an acetate group. The combination of these functional groups makes it a versatile building block in organic synthesis.
The dioxaborolane group in the molecule is particularly significant due to its ability to participate in boron-based reactions. Recent studies have highlighted the utility of such groups in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This has opened up new avenues for the synthesis of complex molecules with high precision and efficiency. The cyclohexene ring adds rigidity and stability to the molecule, making it suitable for use in demanding chemical environments.
One of the key areas where this compound has shown promise is in drug discovery. The ability to modify the substituents on the cyclohexene ring allows for fine-tuning of pharmacokinetic properties. Researchers have explored its potential as a precursor for bioactive compounds with specific targeting capabilities. For instance, studies have demonstrated that derivatives of this compound can exhibit selective binding to certain receptors, making them valuable candidates for therapeutic development.
In addition to its role in medicinal chemistry, methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this field have leveraged the compound's ability to form stable interfaces with other materials, enhancing device performance.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The initial steps typically involve the preparation of the dioxaborolane intermediate through a series of boron-based reactions. Subsequent steps focus on constructing the cyclohexene ring and attaching the acetate group. This process highlights the importance of stereochemistry and regioselectivity in achieving the desired product.
From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound. Early findings suggest that it exhibits low toxicity under standard testing conditions. However, further studies are needed to fully understand its environmental impact and ensure sustainable practices during its production and use.
In conclusion, methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for chemists seeking to develop innovative solutions in drug discovery and materials science. As research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.
1109277-66-8 (methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)acetate) Related Products
- 151075-22-8(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carbaldehyde)
- 1809788-21-3(1,3,2-Dioxaborolane-2-pentanoic acid, 4,4,5,5-tetramethyl-δ-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-, methyl ester, (δZ)-)
- 1092938-92-5(2-(4-Methoxycyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 1447763-50-9(4-(Carboxy)cyclohexene-1-boronic acid, pinacol ester)
- 1166829-70-4(ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]acetate)
- 151075-23-9(1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone)
- 1628927-33-2(2-4,4-Bis(ethoxymethyl)cyclohexen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 1809788-20-2(1,3,2-Dioxaborolane-2-pentanoic acid, 4,4,5,5-tetramethyl-δ-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-, methyl ester, (δE)-)
- 151075-20-6(methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate)
- 1049004-32-1(ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-ene-1-carboxylate)